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Compound of Interest

Compound Name: 4-Hydroxymellein, (3S-cis)-

Cat. No.: B15193399 Get Quote

(3S-cis)-4-Hydroxymellein, with the systematic IUPAC name (3S,4S)-4,8-dihydroxy-3-methyl-

3,4-dihydroisochromen-1-one, is a naturally occurring dihydroisocoumarin derivative. This class

of compounds has garnered interest within the scientific community for its diverse biological

activities. This document provides a summary of the available spectroscopic and

physicochemical properties of (3S-cis)-4-Hydroxymellein, intended for researchers, scientists,

and professionals in drug development.

Physicochemical Properties
Property Value Source

Molecular Formula C₁₀H₁₀O₄ PubChem

Molecular Weight 194.18 g/mol PubChem

IUPAC Name

(3S,4S)-4,8-dihydroxy-3-

methyl-3,4-dihydroisochromen-

1-one

PubChem

Spectroscopic Data
Detailed experimental spectroscopic data for (3S-cis)-4-Hydroxymellein, including ¹H NMR, ¹³C

NMR, Infrared (IR), and UV-Vis spectra, are not readily available in publicly accessible

literature. While various stereoisomers of 4-hydroxymellein have been isolated and
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characterized from fungal sources, a comprehensive and publicly available dataset for the (3S-

cis) isomer remains elusive.[1][2]

However, mass spectrometry data has been reported, indicating a precursor ion ([M+H]⁺) at

m/z 195.064.

Table 1: Mass Spectrometry Data for (3S-cis)-4-Hydroxymellein

Ion m/z

[M+H]⁺ 195.064

Experimental Protocols
Detailed experimental protocols for the acquisition of spectroscopic data for (3S-cis)-4-

Hydroxymellein are not available due to the absence of the primary research articles in the

public domain. However, a general methodology for the isolation and spectroscopic

characterization of a natural product like (3S-cis)-4-Hydroxymellein would typically involve the

following steps:

Fermentation and Extraction: Culturing of the producing microorganism (e.g., Aspergillus or

Xylaria species) in a suitable broth, followed by extraction of the fungal mycelium and/or the

culture filtrate with an organic solvent (e.g., ethyl acetate).[3]

Chromatographic Purification: The crude extract is subjected to various chromatographic

techniques, such as column chromatography (using silica gel or other stationary phases) and

High-Performance Liquid Chromatography (HPLC), to isolate the pure compound.

Spectroscopic Analysis:

NMR Spectroscopy: ¹H and ¹³C NMR spectra are recorded on a high-field NMR

spectrometer (e.g., 400 or 500 MHz) using a deuterated solvent (e.g., CDCl₃ or CD₃OD).

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is used to determine the

exact mass and molecular formula.
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Infrared (IR) Spectroscopy: IR spectra are recorded to identify characteristic functional

groups.

UV-Vis Spectroscopy: UV-Vis spectra are obtained to determine the wavelengths of

maximum absorption.

Biological Activity and Signaling Pathways
Various isomers of 4-hydroxymellein have been investigated for their biological activities,

including phytotoxicity.[1] For instance, some stereoisomers have shown significant effects on

tomato cuttings.[1] However, specific studies detailing the mechanism of action or the signaling

pathways modulated by (3S-cis)-4-Hydroxymellein are not extensively reported in the available

literature. Dihydroisocoumarins, as a class, are known to exhibit a wide range of biological

effects, including anti-inflammatory, antimicrobial, and antitumor activities.[4]

Experimental Workflow
The following diagram illustrates a general workflow for the isolation and characterization of a

natural product like (3S-cis)-4-Hydroxymellein.
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Caption: General workflow for the isolation and spectroscopic characterization of natural

products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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